Cas no 79060-60-9 (1,2,3,4,6,7-Hexachlorodibenzofuran)

• Product Name: 1,2,3,4,6,7-Hexachlorodibenzofuran
• CAS No: 79060-60-9
• MF: C₁₂H₂Cl₆O
• MW: 374.861677646637
• CID: 564384
• PubChem ID: 54337
• Update Time: 2025-06-13

1,2,3,4,6,7-Hexachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,1,2,3,4,6,7-hexachloro-
• 1,2,3,4,6,7-hexachlorodibenzofuran
• AC1L1GT6
• AC1Q3JYV
• AG-H-16925
• CTK5E6396
• Dibenzofuran, 1,2,3,4,6,7-hexachloro
• LS-61066
• 79060-60-9
• 7F3H5V53N1
• UNII-7F3H5V53N1
• Dibenzofuran, 1,2,3,4,6,7-hexachloro-
• 1,2,3,4,6,7-Hexa-chlorodibenzofuran
• PCDF 115
• SCHEMBL1164834
• NS00125369
• DTXSID1075270
• Q27268185
• SNWFMKXFMVHBKD-UHFFFAOYSA-N
• 1,2,3,4,6,7-Hexachlorodibenzofuran

• Inchi： 1S/C12H2Cl6O/c13-4-2-1-3-5-7(15)8(16)9(17)10(18)12(5)19-11(3)6(4)14/h1-2H
• InChI Key： SNWFMKXFMVHBKD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1C1C=CC(=C(C=1O2)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 373.821
• Monoisotopic Mass: 371.824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Density: 1.766
• Boiling Point: 475.5°C at 760 mmHg
• Flash Point: 241.4°C
• Refractive Index: 1.717

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 1,2,3,4,6,7-Hexachlorodibenzofuran

Comprehensive Overview of 1,2,3,4,6,7-Hexachlorodibenzofuran (CAS No. 79060-60-9): Properties, Applications, and Environmental Impact

1,2,3,4,6,7-Hexachlorodibenzofuran (CAS No. 79060-60-9) is a chlorinated aromatic compound belonging to the dibenzofuran family. This persistent organic pollutant (POP) has garnered significant attention due to its structural similarity to dioxins and its potential environmental and health implications. The compound's hexachlorinated structure contributes to its stability, making it resistant to natural degradation processes. Researchers and regulatory bodies have increasingly focused on understanding its toxicity profile, environmental fate, and analytical detection methods in recent years.

The chemical's molecular formula (C₁₂H₂Cl₆O) and molecular weight (374.86 g/mol) reflect its highly chlorinated nature. As a polyhalogenated dibenzofuran, it shares structural characteristics with other chlorinated aromatic compounds that have been studied extensively for their bioaccumulation potential. Current analytical techniques for detecting 1,2,3,4,6,7-Hexachlorodibenzofuran typically employ gas chromatography-mass spectrometry (GC-MS) due to the compound's volatility and thermal stability.

Environmental scientists have identified 1,2,3,4,6,7-Hexachlorodibenzofuran as a byproduct in various industrial processes, particularly those involving combustion or chlorination reactions. Its presence in environmental matrices such as soil, sediment, and air particulates has been documented in numerous studies. The compound's lipophilic nature contributes to its tendency to accumulate in food chains, raising concerns about potential human exposure through dietary sources.

Recent advancements in environmental remediation technologies have explored methods for degrading chlorinated dibenzofurans like 79060-60-9. Photocatalytic degradation using nano-structured materials and advanced oxidation processes has shown promise in laboratory settings. These approaches address growing public concerns about persistent contaminants in the environment and align with current research trends in green chemistry and sustainable remediation.

The toxicological profile of 1,2,3,4,6,7-Hexachlorodibenzofuran remains an active area of investigation. Studies using in vitro models have demonstrated its potential to interact with aryl hydrocarbon receptors (AhR), similar to other dioxin-like compounds. This mechanism may contribute to observed endocrine-disrupting effects in certain experimental systems. However, comprehensive risk assessment requires further epidemiological data to establish clear exposure-response relationships in human populations.

From an analytical chemistry perspective, the accurate quantification of CAS 79060-60-9 in complex matrices presents ongoing challenges. Method development focuses on improving extraction efficiency, chromatographic separation, and detection sensitivity. Recent publications highlight the application of high-resolution mass spectrometry techniques for distinguishing between various chlorinated dibenzofuran congeners, which is crucial for accurate environmental monitoring.

Regulatory frameworks worldwide have established guidelines for monitoring polychlorinated dibenzofurans including 1,2,3,4,6,7-Hexachlorodibenzofuran. These regulations reflect growing recognition of the need to control persistent organic pollutants on a global scale. International agreements such as the Stockholm Convention have contributed to standardized approaches for assessing and managing these substances, though implementation varies across regions.

Emerging research explores the potential for biodegradation of chlorinated dibenzofurans by specialized microbial communities. Certain anaerobic bacteria and fungal species have demonstrated capability for partial dechlorination of these compounds under specific conditions. Such bioremediation approaches offer potential for developing more sustainable strategies to address contamination issues associated with persistent chlorinated compounds.

Quality control in analytical laboratories handling 79060-60-9 requires strict protocols to ensure data reliability. Certified reference materials and isotope-labeled standards play critical roles in method validation and proficiency testing programs. The development of new analytical standards for chlorinated dibenzofuran isomers continues to support advancements in environmental monitoring capabilities.

Public interest in environmental contaminants has increased demand for accessible information about compounds like 1,2,3,4,6,7-Hexachlorodibenzofuran. Frequently searched topics include "health effects of chlorinated dibenzofurans", "sources of environmental contamination", and "methods for reducing exposure". Scientific communication efforts aim to bridge the gap between technical research findings and public understanding of these complex issues.

Future research directions for CAS 79060-60-9 likely will focus on several key areas: improved understanding of environmental transformation products, development of more sensitive analytical detection methods, and evaluation of long-term ecotoxicological impacts. Interdisciplinary approaches combining environmental chemistry, toxicology, and molecular biology may yield new insights into the behavior and effects of this chlorinated aromatic compound in various ecosystems.